Cas no 2172208-76-1 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid
• CAS No: 2172208-76-1
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 5879548
• PubChem ID: 165808846
• Update Time: 2025-05-19

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid
• 2172208-76-1
• EN300-1498213
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-iodobenzoic acid

• Inchi： 1S/C27H25IN2O5/c1-27(2,14-24(31)29-18-12-16(25(32)33)11-17(28)13-18)30-26(34)35-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,23H,14-15H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BIDMOBQGXXXRRK-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1)NC(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid

Comprehensive Guide to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid (CAS No. 2172208-76-1)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid (CAS No. 2172208-76-1) is a highly specialized chemical entity widely used in pharmaceutical research and peptide synthesis. This comprehensive guide delves into its properties, applications, and significance in modern scientific advancements, addressing common queries and trending topics in the field.

With the increasing demand for peptide-based therapeutics and drug discovery, compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid have gained prominence. Researchers often search for Fmoc-protected amino acid derivatives and iodinated benzoic acid analogs, making this compound a subject of significant interest in academic and industrial laboratories.

The molecular structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid features an Fmoc-protected amine group and a 5-iodobenzoic acid moiety, which are critical for its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group, enabling selective deprotection during peptide chain assembly, while the iodine atom offers unique reactivity for further functionalization.

One of the most searched questions in this domain is: "What are the applications of Fmoc-protected amino acids in drug development?" The answer lies in the versatility of compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid, which are pivotal in synthesizing peptide-based drugs, including anticancer agents, antimicrobial peptides, and hormone analogs. The iodine substituent further allows for radiolabeling and cross-coupling reactions, expanding its utility in medicinal chemistry.

Recent advancements in bioconjugation techniques and targeted drug delivery systems have further elevated the importance of this compound. Researchers are exploring its potential in creating peptide-drug conjugates (PDCs), a hot topic in precision medicine. The ability to incorporate 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid into complex architectures makes it invaluable for developing next-generation therapeutics.

From a commercial perspective, the demand for high-purity peptide synthesis reagents is on the rise. Suppliers and manufacturers emphasize the need for CAS No. 2172208-76-1 to meet stringent quality standards, ensuring reproducibility in research outcomes. The compound’s stability under SPPS conditions and compatibility with automated synthesizers make it a preferred choice for large-scale peptide production.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid (CAS No. 2172208-76-1) stands as a cornerstone in peptide chemistry and pharmaceutical research. Its unique structural features and broad applicability align with current trends in personalized medicine and biopharmaceutical innovation, making it a compound of enduring relevance in scientific exploration.